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Compound of Interest

Compound Name: Taurolithocholic acid-d4

Cat. No.: B12410915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling information for

Taurolithocholic acid-d4. Due to the limited availability of a specific Safety Data Sheet (SDS)

for the deuterated form, this guide extrapolates information from the non-deuterated

Taurolithocholic acid and general principles of handling deuterated compounds. Researchers

should handle this compound with care, assuming it may have similar hazards to its non-

deuterated counterpart until more specific data becomes available.

Chemical and Physical Properties
Taurolithocholic acid-d4 (TLCA-d4) is a deuterated form of Taurolithocholic acid (TLCA), a

taurine-conjugated secondary bile acid. It is primarily used as an internal standard for the

quantification of TLCA in mass spectrometry-based analyses.[1] Deuterium labeling can alter

the pharmacokinetic and metabolic profiles of a compound.[2]
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Property Data Source

Chemical Name

2-[[(3α,5β)-3-hydroxy-24-

oxocholan-24-yl-2,2,4,4-

d4]amino]-ethanesulfonic acid,

monosodium salt

Cayman Chemical

Synonyms
Sodium Taurolithocholate-d4,

TLCA-d4
[1]

CAS Number 2410279-97-7 [1]

Molecular Formula C26H40D4NO5S • Na [1]

Formula Weight 509.7 g/mol [1]

Purity
≥99% deuterated forms (d1-

d4)
[1]

Physical Description Crystalline solid [1]

Melting Point 212 - 213 °C (non-deuterated) [3]

Solubility
Solvent Solubility Source

DMF 25 mg/ml [1]

DMSO 20 mg/ml [1]

Ethanol 1 mg/ml [1]

PBS (pH 7.2) 1 mg/ml [1]

Hazard Identification and Toxicology
A specific Safety Data Sheet (SDS) for Taurolithocholic acid-d4 is not readily available. The

following information is based on the SDS for the non-deuterated form, Taurocholic acid sodium

salt, and general knowledge of bile acids.

Assumed Hazards (based on non-deuterated form):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://pubchem.ncbi.nlm.nih.gov/compound/Taurolithocholic-Acid
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.caymanchem.com/product/32984/taurolithocholic-acid-d4-sodium-salt
https://www.benchchem.com/product/b12410915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Corrosion/Irritation: May cause skin irritation.[4]

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.[4]

Specific target organ toxicity (single exposure): May cause respiratory system irritation.[4]

The non-deuterated form, Taurolithocholic acid, has been shown to induce apoptosis in

hepatocytes and is used to induce cholestasis in animal models.[1][5] At a concentration of 75

μM, it increases caspase-3 and -7 activity in Hep3B cells.[1][5]

Handling and Storage
Handling:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, gloves, and a lab coat.[4]

Avoid dust formation.

Wash hands thoroughly after handling.[4]

Avoid contact with skin, eyes, and clothing.[4]

Avoid ingestion and inhalation.[4]

Storage:

Store at -20°C for long-term stability.[1]

Keep container tightly closed in a dry and well-ventilated place.[4]

Stability is reported to be ≥ 4 years at -20°C.[1]

First Aid Measures
Based on the hazards of the non-deuterated form, the following first aid measures are

recommended:
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Inhalation: If inhaled, remove to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.

Skin Contact: In case of skin contact, wash with plenty of soap and water.[4]

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Ingestion: If swallowed, rinse mouth. Call a doctor if you feel unwell.

Experimental Protocols and Workflows
General Experimental Workflow for Handling TLCA-d4
The following diagram illustrates a general workflow for handling Taurolithocholic acid-d4 in a

research setting.
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General Handling Workflow for Taurolithocholic acid-d4
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Caption: General laboratory workflow for the safe handling of Taurolithocholic acid-d4.
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Biological Activity and Signaling Pathways
Taurolithocholic acid, the non-deuterated form of TLCA-d4, is biologically active and has been

shown to modulate several signaling pathways. It is important to note that while the deuterated

form is expected to have similar biological activity, its pharmacokinetics and metabolism may

differ.

Taurolithocholic Acid-Induced Cholangiocarcinoma Cell
Growth
Studies have shown that TLCA can promote the growth of intrahepatic cholangiocarcinoma

cells.[6] This effect is mediated through the activation of the muscarinic acetylcholine receptor

(mAChR) and the subsequent transactivation of the epidermal growth factor receptor (EGFR),

leading to the activation of the ERK1/2 signaling pathway.[6]
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TLCA-Induced Cholangiocarcinoma Cell Growth Signaling Pathway
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Caption: Signaling pathway of TLCA-induced cholangiocarcinoma cell growth.

Taurocholic Acid Anti-inflammatory Signaling
While not specific to Taurolithocholic acid, the related bile acid Taurocholic acid (TCA) has been

shown to exert anti-inflammatory effects through the activation of the farnesoid X receptor

(FXR).[7] Activation of FXR leads to the expression of downstream targets such as the short

heterodimer partner (SHP), which can inhibit inflammatory pathways.[7]
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Taurocholic Acid Anti-inflammatory Signaling Pathway
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Caption: Anti-inflammatory signaling pathway of Taurocholic acid via FXR.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Consult with your institution's environmental health and safety office for specific

guidance on chemical waste disposal.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Researchers should always consult the latest safety information

from the supplier and their institution's safety guidelines before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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